Cas no 1897002-60-6 (O-2-(5-fluoro-2-methoxy-4-methylphenyl)ethylhydroxylamine)

• Product Name: O-2-(5-fluoro-2-methoxy-4-methylphenyl)ethylhydroxylamine
• CAS No: 1897002-60-6
• MF: C₁₀H₁₄FNO₂
• MW: 199.222066402435
• CID: 6288136
• PubChem ID: 117288470
• Update Time: 2025-10-30

O-2-(5-fluoro-2-methoxy-4-methylphenyl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(5-fluoro-2-methoxy-4-methylphenyl)ethylhydroxylamine
• O-[2-(5-fluoro-2-methoxy-4-methylphenyl)ethyl]hydroxylamine
• 1897002-60-6
• EN300-1762598

• Inchi： 1S/C10H14FNO2/c1-7-5-10(13-2)8(3-4-14-12)6-9(7)11/h5-6H,3-4,12H2,1-2H3
• InChI Key： YVWUFBHFBKMHTE-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC(=C(C=1)CCON)OC

Computed Properties

• Exact Mass: 199.10085685g/mol
• Monoisotopic Mass: 199.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.5Ų

Additional information on O-2-(5-fluoro-2-methoxy-4-methylphenyl)ethylhydroxylamine

Research Briefing on O-2-(5-fluoro-2-methoxy-4-methylphenyl)ethylhydroxylamine (CAS: 1897002-60-6)

O-2-(5-fluoro-2-methoxy-4-methylphenyl)ethylhydroxylamine (CAS: 1897002-60-6) is a novel hydroxylamine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and targeted drug delivery. Recent studies have explored its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further preclinical and clinical development.

The synthesis of O-2-(5-fluoro-2-methoxy-4-methylphenyl)ethylhydroxylamine involves a multi-step process that ensures high purity and yield. Key steps include the fluorination of the phenyl ring, methoxy group introduction, and the final hydroxylamine formation. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been employed to confirm the compound's structural integrity. These methods are critical for ensuring reproducibility and scalability in industrial settings.

Pharmacological studies have revealed that O-2-(5-fluoro-2-methoxy-4-methylphenyl)ethylhydroxylamine exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, it has been shown to selectively target cyclooxygenase-2 (COX-2), an enzyme implicated in chronic inflammation and pain. This selectivity is attributed to the compound's ability to form stable interactions with the active site of COX-2, as demonstrated by molecular docking simulations and X-ray crystallography.

In addition to its anti-inflammatory properties, recent in vitro and in vivo studies have highlighted the compound's potential in oncology. Preliminary data suggest that O-2-(5-fluoro-2-methoxy-4-methylphenyl)ethylhydroxylamine can induce apoptosis in certain cancer cell lines by modulating reactive oxygen species (ROS) levels and disrupting mitochondrial function. These findings are particularly relevant for the development of targeted therapies for cancers with high ROS sensitivity, such as pancreatic and lung cancers.

Despite these promising results, challenges remain in optimizing the pharmacokinetic profile of O-2-(5-fluoro-2-methoxy-4-methylphenyl)ethylhydroxylamine. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural modifications and formulation strategies. Ongoing research is focused on designing prodrug versions and nanoparticle-based delivery systems to enhance its therapeutic efficacy and reduce adverse effects.

In conclusion, O-2-(5-fluoro-2-methoxy-4-methylphenyl)ethylhydroxylamine (CAS: 1897002-60-6) represents a promising scaffold for the development of novel therapeutics in inflammation and oncology. Its unique chemical structure and biological activity warrant continued investigation, with the ultimate goal of translating these findings into clinically viable treatments. Future studies should prioritize comprehensive toxicological assessments and proof-of-concept trials to validate its therapeutic potential.